6-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H18N4/c18-12-14-6-9-17(20-13-14)21-11-3-5-16(21)8-7-15-4-1-2-10-19-15/h1-2,4,6,9-10,13,16H,3,5,7-8,11H2/t16-/m0/s1
• InChI Key: JAUGXIPVWPROFR-INIZCTEOSA-N
• Canonical SMILES: C1CC(N(C1)C2=NC=C(C=C2)C#N)CCC3=CC=CC=N3
• Isomeric SMILES: C1C[C@H](N(C1)C2=NC=C(C=C2)C#N)CCC3=CC=CC=N3
• Molecular Formula: C17H18N4
• Molecular Weight: 278.35 g/mol

Description

6-[(2S)-2-(2-pyridin-2-ylethyl)pyrrolidin-1-yl]pyridine-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN, and it is a pyridine-based compound that has a unique structure and properties.

Mechanism of Action

The mechanism of action of 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN is not fully understood. However, studies have shown that this compound can interact with various biological targets such as enzymes and receptors, leading to changes in their activity and function.
Biochemical and Physiological Effects:
Studies have shown that 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN can have various biochemical and physiological effects on the body. For example, this compound has been shown to have anti-inflammatory and antioxidant properties, which can help protect the body against various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN in lab experiments include its unique structure and properties, which can make it an ideal candidate for various applications. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN. One potential direction is to further investigate its potential applications in medicinal chemistry and drug development. Another direction is to study its potential applications in materials science and organic chemistry, which can lead to the development of new materials and compounds with unique properties. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
In conclusion, 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN is a unique chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its applications.

Synthesis Methods

The synthesis of 6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN involves the reaction of pyridine-3-carboxylic acid with 2-pyridyl ethylamine and pyrrolidine in the presence of a catalyst. The reaction produces the desired compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

6-[(2S)-2-(2-PEP)Pyrrolidin-1-yl]Pyridine-3-CN has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic chemistry. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.